Cas no 5471-95-4 (2-phenyl-4h-naphtho[2,3-d][1,3]oxazin-4-one)

• Product Name: 2-phenyl-4h-naphtho[2,3-d][1,3]oxazin-4-one
• CAS No: 5471-95-4
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• CID: 1593443
• PubChem ID: 867324
• Update Time: 2025-04-21

2-phenyl-4h-naphtho[2,3-d][1,3]oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4h-naphtho[2,3-d][1,3]oxazin-4-one
• 18600-63-0
• DTXSID70970029
• AB00086165-01
• 5471-95-4
• SR-02000001700
• SR-02000001700-1
• 2-phenylbenzo[g][3,1]benzoxazin-4-one

• Inchi： 1S/C18H11NO2/c20-18-15-10-13-8-4-5-9-14(13)11-16(15)19-17(21-18)12-6-2-1-3-7-12/h1-11H
• InChI Key： QLQWRJWAXTVBLQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=C3C=CC=CC3=CC=2N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.07903
• Monoisotopic Mass: 273.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 443.8°C at 760 mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.665
• PSA: 38.66